Cas no 2138068-24-1 (3-{6-Azaspiro[3.4]octan-6-yl}-4-(trifluoromethyl)cyclohexan-1-ol)

3-{6-Azaspiro[3.4]octan-6-yl}-4-(trifluoromethyl)cyclohexan-1-ol is a structurally complex cyclohexanol derivative featuring a fused azaspiro[3.4]octane moiety and a trifluoromethyl group. The compound's unique spirocyclic framework enhances its conformational rigidity, potentially improving binding selectivity in medicinal chemistry applications. The trifluoromethyl group contributes to increased metabolic stability and lipophilicity, while the hydroxyl functionality offers a site for further derivatization. This combination of structural features makes it a promising intermediate for pharmaceutical research, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or enzyme modulation. Its well-defined stereochemistry further supports precise structure-activity relationship studies. The compound is typically handled under inert conditions due to its sensitivity.
3-{6-Azaspiro[3.4]octan-6-yl}-4-(trifluoromethyl)cyclohexan-1-ol structure
2138068-24-1 structure
Product Name:3-{6-Azaspiro[3.4]octan-6-yl}-4-(trifluoromethyl)cyclohexan-1-ol
CAS No:2138068-24-1
MF:C14H22F3NO
MW:277.325794696808
CID:6195577
PubChem ID:165496328
Update Time:2025-06-09

3-{6-Azaspiro[3.4]octan-6-yl}-4-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-1160801
    • 2138068-24-1
    • 3-{6-azaspiro[3.4]octan-6-yl}-4-(trifluoromethyl)cyclohexan-1-ol
    • 3-{6-Azaspiro[3.4]octan-6-yl}-4-(trifluoromethyl)cyclohexan-1-ol
    • Inchi: 1S/C14H22F3NO/c15-14(16,17)11-3-2-10(19)8-12(11)18-7-6-13(9-18)4-1-5-13/h10-12,19H,1-9H2
    • InChI Key: ZOTDJKWMGJPEQS-UHFFFAOYSA-N
    • SMILES: FC(C1CCC(CC1N1CCC2(CCC2)C1)O)(F)F

Computed Properties

  • Exact Mass: 277.16534881g/mol
  • Monoisotopic Mass: 277.16534881g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 23.5Ų

3-{6-Azaspiro[3.4]octan-6-yl}-4-(trifluoromethyl)cyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1160801-1.0g
3-{6-azaspiro[3.4]octan-6-yl}-4-(trifluoromethyl)cyclohexan-1-ol
2138068-24-1
1g
$0.0 2023-06-08

Additional information on 3-{6-Azaspiro[3.4]octan-6-yl}-4-(trifluoromethyl)cyclohexan-1-ol

Comprehensive Overview of 3-{6-Azaspiro[3.4]octan-6-yl}-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138068-24-1)

The compound 3-{6-Azaspiro[3.4]octan-6-yl}-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138068-24-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the 6-Azaspiro[3.4]octane moiety and the trifluoromethyl group, make it a valuable scaffold for the development of novel therapeutics. Researchers are particularly interested in its potential applications in targeting G protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders, which are currently hot topics in pharmaceutical research.

One of the key reasons for the growing interest in 3-{6-Azaspiro[3.4]octan-6-yl}-4-(trifluoromethyl)cyclohexan-1-ol is its ability to modulate biological pathways with high specificity. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a promising candidate for further development. Recent studies have explored its potential in addressing neurodegenerative diseases and chronic pain management, areas where there is a high unmet medical need and significant public interest.

From a synthetic chemistry perspective, the 6-Azaspiro[3.4]octane core presents an intriguing challenge due to its rigid, three-dimensional structure. This spirocyclic framework is increasingly being utilized in drug design to improve target selectivity and reduce off-target effects. The incorporation of such motifs into drug candidates aligns with the broader trend in the pharmaceutical industry toward fragment-based drug discovery and structure-activity relationship (SAR) optimization.

In addition to its potential therapeutic applications, 3-{6-Azaspiro[3.4]octan-6-yl}-4-(trifluoromethyl)cyclohexan-1-ol has also been investigated for its utility in chemical biology and probe development. Its ability to interact with specific biological targets makes it a valuable tool for understanding complex biochemical pathways. This is particularly relevant in the context of precision medicine, where there is a growing demand for compounds that can serve as both therapeutic agents and diagnostic tools.

The safety and efficacy profile of 3-{6-Azaspiro[3.4]octan-6-yl}-4-(trifluoromethyl)cyclohexan-1-ol are still under investigation, but preliminary data suggest that it has a favorable pharmacokinetic profile. This is critical for its potential transition from preclinical studies to clinical trials. Researchers are also exploring its compatibility with drug delivery systems, such as nanoparticles and liposomes, to further enhance its therapeutic potential.

Given the increasing focus on sustainable chemistry and green synthesis, efforts are being made to develop more efficient and environmentally friendly methods for producing 3-{6-Azaspiro[3.4]octan-6-yl}-4-(trifluoromethyl)cyclohexan-1-ol. This aligns with the broader industry shift toward reducing the environmental impact of pharmaceutical manufacturing while maintaining high yields and purity standards.

In summary, 3-{6-Azaspiro[3.4]octan-6-yl}-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138068-24-1) represents a fascinating intersection of medicinal chemistry, drug discovery, and chemical biology. Its unique structural features and potential therapeutic applications make it a compound of significant interest to researchers and industry professionals alike. As the scientific community continues to explore its capabilities, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern healthcare.

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